Cas no 1068975-32-5 (2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester)

2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester structure
1068975-32-5 structure
Product Name:2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester
CAS No:1068975-32-5
MF:C12H10N2O3
MW:230.21940279007
CID:2116528
Update Time:2023-08-04

2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2-phenoxypyrimidine-5-carboxylate
    • 2-phenoxy-pyrimidine-5-carboxylic acid methyl ester
    • CZRDNWKYZROYBX-UHFFFAOYSA-N
    • 2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester
    • Inchi: 1S/C12H10N2O3/c1-16-11(15)9-7-13-12(14-8-9)17-10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: CZRDNWKYZROYBX-UHFFFAOYSA-N
    • SMILES: O(C1N=CC(C(=O)OC)=CN=1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Topological Polar Surface Area: 61.3

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